BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of Methyl Vinyl Sulfone
Cross-Reactivity with Amino Acids

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl vinyl sulfone

Cat. No.: B151964

For Immediate Release

This guide provides a comparative analysis of the cross-reactivity of methyl vinyl sulfone
(MVS) with key nucleophilic amino acids. Intended for researchers, scientists, and
professionals in drug development, this document summarizes the reactivity profiles, presents
available quantitative data, and outlines experimental protocols for assessing these
interactions. MVS is a Michael acceptor, a chemical entity frequently used in bioconjugation
and as a covalent inhibitor. Understanding its reactivity profile is crucial for its application in
protein modification and drug design.

Reactivity Overview

Methyl vinyl sulfone is a Michael-reactive compound that forms covalent bonds with
nucleophilic amino acid side chains.[1] The primary targets within proteins are the sulfhydryl
group of cysteine, the e-amino group of lysine, and the imidazole ring of histidine.[2] The
reactivity is predominantly governed by the nucleophilicity of the amino acid side chain and the
pH of the reaction environment.[3]

Generally, the order of reactivity is Cysteine > Lysine > Histidine. However, this is highly
dependent on the pH. The thiol group of cysteine is significantly more nucleophilic than the
amino group of lysine, especially at neutral or slightly alkaline pH, leading to high selectivity for
cysteine modification.[3][4] As the pH becomes more alkaline, the deprotonation of the e-amino
group of lysine increases its nucleophilicity, leading to a higher reaction rate.[4]
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Quantitative Reactivity Data

Direct comparative kinetic data for the reaction of methyl vinyl sulfone with cysteine, lysine,
and histidine under identical conditions is not extensively available in the literature. However,
studies on various vinyl sulfones consistently demonstrate the high reactivity and selectivity for
cysteine.
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Note: The table is a synthesis of information from multiple sources on vinyl sulfone reactivity.

Direct kinetic constants for methyl vinyl sulfone are not readily available. The reactivity is

highly dependent on the specific vinyl sulfone derivative and reaction conditions.
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Reaction Mechanism and Selectivity

The reaction of methyl vinyl sulfone with nucleophilic amino acid residues proceeds via a
Michael-type addition. This mechanism involves the attack of the nucleophile on the (-carbon

of the vinyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sulfone-with-different-amino-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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